Cas no 946326-78-9 (N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide)

• Product Name: N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide
• CAS No: 946326-78-9
• MF: C₁₈H₂₁N₃O₄S₃
• MW: 439.572040319443
• CID: 5504298
• Update Time: 2025-06-20

N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-carbamoyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C18H21N3O4S3/c19-16(22)15-12-3-1-4-13(12)27-18(15)20-17(23)11-6-8-21(9-7-11)28(24,25)14-5-2-10-26-14/h2,5,10-11H,1,3-4,6-9H2,(H2,19,22)(H,20,23)
• InChI Key： HYOYQJUHMOYLJH-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCC(C(NC2SC3CCCC=3C=2C(=O)N)=O)CC1

Additional information on N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide: A Comprehensive Overview

The compound N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide (CAS NO: 946326-78-9) is a highly specialized entity in the realm of biomedical science. Its intricate structure combines elements from various chemical families, making it a subject of interest for researchers and professionals in the field. This compound belongs to a class of molecules that are known for their potential applications in therapeutic development, particularly due to their unique interactions with biological systems.

The core structure of this compound features a cyclopentabthiophene ring system, which is a fused bicyclic structure containing sulfur atoms. This moiety is known for its stability and ability to participate in various chemical reactions, making it a valuable component in medicinal chemistry. Additionally, the molecule incorporates a piperidine ring, which adds a layer of complexity to its pharmacokinetics and bioavailability.

One of the most notable aspects of this compound is its carbamoyl group, which plays a critical role in modulating biological activity. The presence of this functional group enables the molecule to interact with cellular machinery, potentially leading to therapeutic effects. Furthermore, the thiophene-2-sulfonyl substituent adds another dimension of reactivity and selectivity, making this compound a promising candidate for drug development.

Recent studies have highlighted the importance of compounds like N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide in addressing a variety of biomedical challenges. These include applications in oncology, where the molecule's ability to target specific pathways has shown promise. Additionally, its role in inflammatory diseases and neurodegenerative disorders is under active investigation, driven by advancements in targeted drug delivery systems.

The development of this compound underscores the growing importance of precision medicine in the biomedical field. By leveraging advanced chemical synthesis techniques and computational modeling, researchers are able to design molecules with enhanced specificity and efficacy. This approach not only improves patient outcomes but also reduces the likelihood of adverse effects associated with traditional treatments.

Another key area of focus is the biokinetics of this compound. Understanding how it is absorbed, distributed, metabolized, and excreted in the body is crucial for optimizing its therapeutic profile. Recent advancements in in silico modeling have provided valuable insights into these processes, enabling researchers to refine the molecule's structure for improved performance.

Moreover, the compound's potential as a research tool cannot be overstated. Its unique chemical properties make it an ideal candidate for studying various biological pathways and mechanisms. By using this molecule in experimental settings, scientists can gain deeper insights into disease processes and develop more effective treatment strategies.

In conclusion, N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide represents a significant advancement in the field of biomedical science. Its complex structure and versatile functionality position it as a valuable asset in drug discovery and development. As research in this area continues to evolve, we can expect further breakthroughs that will enhance its therapeutic applications and contribute to the overall progress of medicinal chemistry.